Cas no 62581-28-6 (2H-Quinolizine, 1-ethyloctahydro-, trans-)

• Product Name: 2H-Quinolizine, 1-ethyloctahydro-, trans-
• CAS No: 62581-28-6
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 439388
• PubChem ID: 60106336
• Update Time: 2025-04-19

2H-Quinolizine, 1-ethyloctahydro-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine, 1-ethyloctahydro-, trans-
• (1R,9aR)-1-ethyl-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
• DTXSID70733631
• SCHEMBL13908731
• (1R,9aR)-1-Ethyloctahydro-2H-quinolizine
• 62581-28-6

• Inchi： 1S/C11H21N/c1-2-10-6-5-9-12-8-4-3-7-11(10)12/h10-11H,2-9H2,1H3/t10-,11-/m1/s1
• InChI Key： CZDLEULQEORRLH-GHMZBOCLSA-N
• SMILES： N12CCCC[C@@H]1[C@H](CC)CCC2

Computed Properties

• Exact Mass: 167.16753
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines